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For Immediate Release

This document provides detailed application notes and experimental protocols for Nam-pt

activator-4, a positive allosteric modulator (N-PAM) of Nicotinamide Phosphoribosyltransferase

(NAMPT). These guidelines are intended for researchers, scientists, and drug development

professionals investigating the modulation of NAD+ biosynthesis and its therapeutic potential.

Introduction
Nicotinamide Adenine Dinucleotide (NAD+) is a vital coenzyme in numerous cellular processes,

including energy metabolism, DNA repair, and cell signaling.[1] The salvage pathway, which

recycles nicotinamide to synthesize NAD+, is the primary source of this crucial molecule in

mammals.[2] The rate-limiting enzyme in this pathway is Nicotinamide

Phosphoribosyltransferase (NAMPT).[2][3] Nampt activator-4 is a potent N-PAM of NAMPT,

enhancing the enzyme's activity and thereby increasing intracellular NAD+ levels.[4] Its ability

to boost NAD+ makes it a valuable tool for research in aging, metabolic disorders, and

neurodegenerative diseases.

Mechanism of Action
Nampt activator-4 functions as a positive allosteric modulator of the NAMPT enzyme. It binds

to a site distinct from the active site, inducing a conformational change that enhances the

enzyme's catalytic efficiency. This leads to an increased rate of conversion of nicotinamide
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(NAM) and 5-phosphoribosyl-1-pyrophosphate (PRPP) into nicotinamide mononucleotide

(NMN), the direct precursor of NAD+.

Signaling Pathway
The primary signaling pathway influenced by Nampt activator-4 is the NAD+ salvage pathway.

By activating NAMPT, it directly increases the production of NMN, which is then converted to

NAD+ by nicotinamide mononucleotide adenylyltransferase (NMNAT).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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